Cas no 380194-24-1 (2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine)

• Product Name: 2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• CAS No: 380194-24-1
• MF: C₂₁H₁₇ClN₂O₄S
• MW: 428.888683080673
• CID: 5416498
• Update Time: 2025-11-06

2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• 2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

• Inchi： 1S/C21H17ClN2O4S/c1-14-8-10-16(11-9-14)29(25,26)21-20(23-13-15-5-4-12-27-15)28-19(24-21)17-6-2-3-7-18(17)22/h2-12,23H,13H2,1H3
• InChI Key： ANOWGCKXSLFEHH-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=CO2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

Professional Introduction to Compound with CAS No 380194-24-1 and Product Name: 2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

The compound with the CAS number 380194-24-1 and the product name 2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chlorophenyl, furan, and methylsulfonyl substituents, contribute to its unique chemical properties and make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1,3-oxazole core in this compound is particularly noteworthy, as it has been identified as a key structural motif in several bioactive molecules. This heterocycle is known for its ability to interact with biological targets in a highly specific manner, making it an attractive scaffold for drug design. The presence of the 4-methylbenzenesulfonyl group further enhances the compound's potential by introducing additional functionalization opportunities that can be exploited to improve its pharmacological profile.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing the 1,3-oxazole ring can interact with neurotransmitter receptors and ion channels, thereby modulating neural activity. The specific arrangement of substituents in 2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine suggests that it may have a unique mechanism of action compared to existing therapeutic agents. This has prompted researchers to explore its potential as a lead compound for the development of new treatments for conditions such as epilepsy, depression, and cognitive disorders.

Furthermore, the chlorophenyl moiety in this compound has been implicated in various biological interactions. Chlorophenyl groups are commonly found in bioactive molecules due to their ability to engage with aromatic binding pockets in proteins. This feature may contribute to the compound's binding affinity and selectivity for specific biological targets. The combination of these structural elements—chlorophenyl, furan, and methylsulfonyl—creates a complex molecular system that warrants further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized and tested experimentally. By leveraging techniques such as molecular docking and quantum mechanics calculations, scientists can gain insights into how this compound might interact with its intended targets. These computational studies have already provided valuable information about the potential binding modes of 2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine, suggesting that it may exhibit potent activity against several disease-related proteins.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful functionalization of the 1,3-oxazole core while maintaining regioselectivity to introduce the desired substituents at specific positions. Researchers have employed advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the scalable production of related compounds for further research.

In conclusion, the compound with CAS number 380194-24-1 and product name 2-(2-chlorophenyl)-N-(furan-2-yl)methyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine is a promising candidate for therapeutic development. Its unique structural features and potential biological activities make it an attractive subject for further investigation. As research continues to uncover new applications for this class of molecules, it is likely that compounds like this will play an increasingly important role in addressing some of today's most challenging medical conditions.